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Compound of Interest

Compound Name: Fertirelin

Cat. No.: B549972 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fertirelin is a synthetic analogue of Gonadotropin-Releasing Hormone (GnRH)

and is utilized in research to study the hypothalamic-pituitary-gonadal axis.[1] Like the

endogenous GnRH, Fertirelin acts as an agonist on the GnRH receptor (GnRHR), a G-protein

coupled receptor located on pituitary gonadotrope cells.[2][3] Initial binding stimulates the

synthesis and secretion of gonadotropins—Luteinizing Hormone (LH) and Follicle-Stimulating

Hormone (FSH).[4][5] However, prolonged exposure leads to receptor downregulation and

desensitization, ultimately suppressing gonadotropin release. This dual action makes Fertirelin
a valuable tool for studying reproductive endocrinology and for potential therapeutic

applications in hormone-dependent conditions. These protocols outline the in vitro

methodologies to investigate the cellular and molecular effects of Fertirelin.

Fertirelin (GnRH Receptor) Signaling Pathway
Fertirelin binding to the GnRH receptor (GnRHR) primarily activates the Gαq/11 protein

subunit. This initiates a cascade involving phospholipase C (PLC), which hydrolyzes PIP2 into

inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). These events

converge on the mitogen-activated protein kinase (MAPK) cascades, such as the ERK1/2

pathway, which in turn activate transcription factors to regulate the expression of gonadotropin

subunit genes (CGA for the α-subunit, LHB for the β-subunit of LH, and FSHB for the β-subunit
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of FSH). The elevation in intracellular calcium is also a critical signal for the secretion of stored

LH and FSH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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